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Compound of Interest

Compound Name: Amogastrin

Cat. No.: B1665373 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and operational integrity. This

document provides a comprehensive, step-by-step guide for the safe and compliant disposal of

Amogastrin.

Amogastrin is a synthetic tetrapeptide and a gastrin analogue, utilized in research primarily for

stimulating gastric secretion and in gastric imaging studies.[1] Due to its chemical nature,

Amogastrin must be treated as chemical waste and disposed of following established safety

protocols to prevent environmental contamination and ensure personnel safety.

Key Chemical and Safety Data
While specific quantitative disposal limits for Amogastrin are not readily available, the

following information is crucial for implementing appropriate disposal procedures.
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Property Value Reference

Chemical Name Amogastrin [1][2]

Synonyms
tert-

Amyloxycarbonyltetragastrin
[2]

CAS Number 16870-37-4 [1][2]

Molecular Formula C35H46N6O8S [1][2]

Physical Form Solid (assumed) General peptide characteristics

Known Hazards

To be handled with care as

with all chemical reagents.

Specific toxicity data is limited.

General laboratory safety

principles

Procedural Workflow for Amogastrin Disposal
The following diagram outlines the logical workflow for the proper disposal of Amogastrin in a

laboratory setting. This procedure is designed to comply with general hazardous waste

regulations.

Preparation Disposal Storage & Pickup

Start: Amogastrin Waste Generated Don Appropriate PPE
(Gloves, Lab Coat, Goggles)

1. Select a Designated
Hazardous Waste Container

2. Transfer Amogastrin Waste
into the Container

3. Securely Seal the Container4. Label Container with
'Hazardous Waste', Contents, and Date

5. Store in a Designated
Secondary Containment Area

6. Arrange for Pickup by
Certified Hazardous Waste Disposal Service

7. End: Disposal Complete8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to Amogastrin Disposal for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665373#amogastrin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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